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Compound of Interest

Compound Name: Apigenin 7-O-glucuronide

Cat. No.: B190601

An In-depth Technical Guide to Apigenin 7-O-
glucuronide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Apigenin 7-O-glucuronide, a significant flavonoid and a primary metabolite of apigenin, has
garnered considerable attention within the scientific community for its diverse pharmacological
activities. This document provides a comprehensive technical overview of Apigenin 7-O-
glucuronide, including its chemical identity, biological activities with supporting quantitative
data, relevant experimental protocols, and its role in cellular signaling pathways. This guide is
intended to serve as a foundational resource for professionals engaged in natural product
research, pharmacology, and the development of novel therapeutic agents.

Chemical Identity and Structure

Apigenin 7-O-glucuronide is a glycosylated flavonoid, where apigenin is linked to a glucuronic
acid moiety at the 7-hydroxy position.

CAS Number: 29741-09-1[1][2][3][4][5][6]

Molecular Formula: C21H1sO11[1][3][5][6][7][8]
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Molecular Weight: 446.36 g/mol [1][2][3][5][7][9]

IUPAC Name: (2S,3S,4S,5R)-3,4,5-trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-
chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid[1]

Chemical Structure: The structure consists of the apigenin aglycone, a flavone with hydroxyl
groups at positions 5 and 4', bonded to a glucuronic acid molecule via an O-glycosidic bond at
the C7 position.

Quantitative Biological Activity

Apigenin 7-O-glucuronide exhibits a range of inhibitory activities against various enzymes
and inflammatory mediators. The following tables summarize the key quantitative data from in
vitro studies.

Table 1: Enzyme Inhibitory Activity of Apigenin 7-O-glucuronide

Target Enzyme ICs0 (pM) Reference
Matrix Metalloproteinase-3

12.87 [2][10]
(MMP-3)
Matrix Metalloproteinase-8

22.39 [2][10]
(MMP-8)
Matrix Metalloproteinase-9

17.52 [2][10]
(MMP-9)
Matrix Metalloproteinase-13

0.27 [2][10]
(MMP-13)
Protein Tyrosine Phosphatase

7.14 [10]
1B (PTP1B)
Acetylcholinesterase (AChE) 62.96 [10]
Aldose Reductase 107.1 [10]

Table 2: Anti-inflammatory Activity of Apigenin 7-O-glucuronide in LPS-stimulated RAW 264.7
Macrophages
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Concentration of
Inflammatory

. Apigenin 7-O- Inhibition Reference
Mediator .
glucuronide (pM)
Nitric Oxide (NO) 100 Significant reduction [10]
Prostaglandin Ez o )
100 Significant reduction [10]
(PGE2)
Tumor Necrosis o )
100 Significant reduction [9][10]

Factor-a (TNF-a)

Experimental Protocols

This section details methodologies for the isolation, characterization, and evaluation of the anti-
inflammatory effects of Apigenin 7-O-glucuronide.

Isolation and Purification from Plant Material

A general protocol for the isolation and purification of Apigenin 7-O-glucuronide from plant
sources, such as Apium graveolens (celery), is as follows:

o Extraction: The plant material is dried, powdered, and extracted with a suitable solvent, such
as methanol or ethanol.

o Fractionation: The total extract is then subjected to fractionation using different solvents of
increasing polarity.

o Column Chromatography: The flavonoid-rich fraction is separated using column
chromatography, typically with silica gel or Sephadex LH-20, and eluted with a solvent
gradient system (e.g., chloroform-methanol).

« Identification and Characterization: Fractions are monitored by Thin Layer Chromatography
(TLC). The fractions containing the compound of interest are combined, and the purified
Apigenin 7-O-glucuronide is identified and characterized using spectroscopic techniques
such as Nuclear Magnetic Resonance (*H-NMR, 3C-NMR) and Mass Spectrometry (MS).
[11]
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o Purity Analysis: The purity of the final compound is assessed using High-Performance Liquid
Chromatography (HPLC).[11]

In Vitro Anti-inflammatory Activity Assay in RAW 264.7
Macrophages

This protocol is based on the study by Hu et al. (2016) to investigate the anti-inflammatory
effects of Apigenin 7-O-glucuronide.[12][13]

Cell Culture: RAW 264.7 macrophage cells are cultured in DMEM supplemented with 10%
FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO-.

¢ Cell Viability Assay (MTT): To determine non-toxic concentrations, cells are treated with
various concentrations of Apigenin 7-O-glucuronide (e.g., 12.5, 25, 50, 100 uM) for 24
hours. Cell viability is then assessed using the MTT assay.[13]

e LPS Stimulation: Cells are pre-treated with non-toxic concentrations of Apigenin 7-O-
glucuronide for a specified time (e.g., 30 minutes) before being stimulated with
lipopolysaccharide (LPS) (e.g., 1 ug/mL) to induce an inflammatory response.

o Measurement of Inflammatory Mediators:

o Nitric Oxide (NO): The concentration of nitrite in the culture supernatant is measured using
the Griess reagent.

o Prostaglandin Ez2 (PGEz) and TNF-a: The levels of these cytokines in the supernatant are
quantified using commercially available ELISA kits.

o Gene Expression Analysis (RT-PCR): The mRNA expression levels of inducible nitric oxide
synthase (iNOS) and cyclooxygenase-2 (COX-2) are determined by real-time quantitative
PCR.

» Western Blot Analysis: To investigate the effect on signaling pathways, the phosphorylation
status of key proteins such as p38 MAPK and ERK is analyzed by Western blotting using
specific antibodies.

Signaling Pathway Analysis
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Apigenin 7-O-glucuronide exerts its anti-inflammatory effects by modulating key signaling
pathways. One of the primary mechanisms is the inhibition of the lipopolysaccharide (LPS)-
induced inflammatory response through the inactivation of the Activator Protein-1 (AP-1) and
Mitogen-Activated Protein Kinase (MAPK) signaling pathways.[10][12][13]
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Caption: Inhibition of LPS-induced MAPK/AP-1 signaling by Apigenin 7-O-glucuronide.
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Conclusion

Apigenin 7-O-glucuronide is a promising natural compound with well-documented anti-
inflammatory and enzyme-inhibitory properties. The data and protocols presented in this guide
offer a solid foundation for further research into its therapeutic potential. The elucidated
mechanism of action, particularly its interference with the MAPK and AP-1 signaling pathways,
highlights its potential for development as a novel agent for treating inflammatory diseases.
Further in vivo studies and clinical trials are warranted to fully explore its efficacy and safety
profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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